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Compound of Interest

Compound Name: Red 33
CAS No.: 1342-94-5
Cat. No.: B1172321
Get Quote
Introduction

Microfluidic technologies have revolutionized biological and chemical analysis by enabling
precise manipulation of fluids in micrometer-scale channels. Tracer dyes are indispensable
tools in microfluidics for visualizing flow patterns, measuring flow rates, and assessing mixing
efficiency. Acid Red 33, also known as D&C Red No. 33, is a water-soluble, red-colored dye
with a history of use in cosmetics and ingestible drugs, suggesting a degree of biocompatibility.
[1][2][3][4] This application note provides a detailed protocol for the utilization of Red 33 as a
fluorescent tracer dye in microfluidic systems for both flow visualization and preliminary
biocompatibility assessment.

Physicochemical Properties of Red 33

Red 33 is a synthetic azo dye that exhibits fluorescence, making it suitable for detection with
standard fluorescence microscopy.[3] Its high water solubility is a key advantage for aqueous-
based microfluidic applications.[1]

Table 1: Physicochemical Properties of Red 33
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Property Value Reference
Common Names Acid Red 33, D&C Red No. 33 [1112]
Molecular Formula C16H11N3Na207S2 [4]
Appearance Dark red powder [1]
Solubility Water-soluble [1]
Emission Color Bluish-red in solution [1]

Experimental Protocols
l. Preparation of Red 33 Stock and Working Solutions

This protocol outlines the preparation of Red 33 solutions for use in microfluidic experiments.
Materials:

* Red 33 powder (Acid Red 33)

Deionized (DI) water, sterile and filtered (0.22 um)

Phosphate-buffered saline (PBS), sterile and filtered (0.22 pm)

1.5 mL microcentrifuge tubes

Vortex mixer

Spectrophotometer

Protocol:

e Prepare 10 mM Stock Solution:

o Accurately weigh out a small amount of Red 33 powder.

o Dissolve the powder in sterile DI water to a final concentration of 10 mM.

o Vortex thoroughly to ensure complete dissolution.
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o Store the stock solution in the dark at 4°C for up to one month.

o Prepare Working Solutions:

o Dilute the 10 mM stock solution in the desired experimental buffer (e.g., DI water for flow
visualization, sterile PBS for cell-based assays) to the final working concentration.

o For flow visualization, a concentration range of 10-100 puM is typically sufficient.

o For cell compatibility studies, a lower concentration range of 1-10 uM is recommended to
minimize potential cytotoxicity.[5]

o Always prepare fresh working solutions on the day of the experiment.

Table 2: Recommended Working Concentrations of Red 33

L Recommended
Application . Buffer
Concentration Range
Flow Visualization 10 - 100 uM Deionized Water
) o Sterile PBS or Cell Culture
Biocompatibility Assay 1-10puM

Medium

Il. Protocol for Flow Visualization in a Microfluidic
Device

This protocol describes the use of Red 33 to visualize flow patterns and assess mixing in a
microfluidic chip.

Materials:
¢ Microfluidic device (e.g., PDMS-based)
e Syringe pumps and syringes

e Tubing with appropriate connectors
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e Red 33 working solution (10-100 pM in DI water)

« DI water (for the second inlet)

 Inverted fluorescence microscope with appropriate filter sets

Experimental Workflow:
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Caption: Workflow for flow visualization using Red 33.

Protocol:
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e Device Preparation:

o Ensure the microfluidic device is clean and free of debris.

o Prime the channels with the experimental buffer (DI water) to remove any air bubbles.
o Experimental Setup:

o Fill one syringe with the Red 33 working solution and another with DI water.

o Connect the syringes to the respective inlets of the microfluidic device using tubing.

o Mount the device on the stage of an inverted fluorescence microscope.
e Flow and Imaging:

o Set the desired flow rates on the syringe pumps. For a typical PDMS device, flow rates
can range from 0.1 to 10 pL/min.

o Begin the flow and allow it to stabilize.

o Acquire images or videos of the flow pattern using the fluorescence microscope. Use a
filter set appropriate for red fluorescence.

e Data Analysis:

o Analyze the captured images to visualize flow streams, determine the mixing efficiency at
junctions, and identify any regions of recirculation or dead volume.

lll. Protocol for Biocompatibility Assessment in a
Microfluidic Cell Culture

This protocol provides a method to assess the short-term biocompatibility of Red 33 with
cultured cells within a microfluidic device.

Materials:

o Microfluidic cell culture device
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e Cultured cells (e.g., HeLa, HUVECS)

e Complete cell culture medium

e Red 33 working solution (1-10 uM in sterile cell culture medium)

o Live/dead cell viability assay kit (e.g., Calcein AM/Ethidium Homodimer-1)
« Inverted fluorescence microscope with appropriate filter sets

Experimental Workflow:
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Caption: Workflow for cell viability assay with Red 33.
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Protocol:
o Cell Seeding and Culture:
o Sterilize the microfluidic device according to standard protocols.

o Coat the channels with an appropriate extracellular matrix protein (e.qg., fibronectin) if
necessary to promote cell adhesion.

o Seed the cells into the microfluidic device and culture them under standard conditions
(37°C, 5% COz2) until they are adherent and have reached the desired confluency.

e Exposure to Red 33:

o Prepare the Red 33 working solution in complete cell culture medium at the desired
concentrations (e.g., 1 uM, 5 uM, 10 uM).

o Perfuse the microfluidic channels containing the cells with the Red 33-containing medium.
Include a control channel perfused with medium without the dye.

o Incubate the cells for a defined period (e.g., 24 hours) under standard culture conditions.
 Viability Assessment:

o After the incubation period, wash the cells by perfusing the channels with fresh, dye-free
culture medium.

o Prepare and introduce the live/dead viability staining solution according to the
manufacturer's protocol.

o Incubate for the recommended time.

o Image the cells using a fluorescence microscope with the appropriate filter sets for the
viability dyes.

o Data Analysis:
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o Count the number of live (green fluorescence) and dead (red fluorescence) cells in
multiple fields of view for each condition.

o Calculate the percentage of viable cells for each concentration of Red 33 and compare it
to the control.

Conclusion

Red 33 is a readily available and easy-to-use tracer dye for microfluidic applications. Its water
solubility and fluorescent properties make it well-suited for flow visualization. Furthermore, its
history of use in regulated products suggests it may have favorable biocompatibility for short-
term studies, although this should be experimentally verified for specific cell types and
applications. The protocols provided here offer a starting point for researchers to incorporate
Red 33 into their microfluidic workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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